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Compound of Interest

Compound Name: Fmoc-D-isoleucine

Cat. No.: B2791465

Essential Safety and Handling Guide for Fmoc-
D-isoleucine

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount to both personal well-being and the integrity of research. This guide provides
essential, immediate safety and logistical information for the handling of Fmoc-D-isoleucine, a
key building block in peptide synthesis.[1][2] Adherence to these protocols is crucial for
minimizing exposure risks and ensuring proper use and disposal.

While Fmoc-D-isoleucine is generally not classified as a hazardous substance under OSHA or
Regulation (EC) No. 1272/2008, it is prudent to handle it with care, as the toxicological
properties have not been fully investigated.[3][4][5] Some safety data suggests it may be
harmful if inhaled, swallowed, or absorbed through the skin and may cause irritation.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the use of standard laboratory PPE is
required when handling Fmoc-D-isoleucine.
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PPE Category

Item

Specification

Eye Protection

Safety Glasses or Goggles

Must have side shields.
Goggles are required when

there is a risk of splashing.

Hand Protection

Disposable Gloves

Nitrile gloves are

recommended. Gloves must
be inspected for tears before
use and disposed of properly

after handling the chemical.

Body Protection

Laboratory Coat

A standard lab coat should be
worn to protect clothing and

skin.

Respiratory Protection

Dust Mask/Respirator

Atype N95 (US) or P1
(EN143) respirator is
recommended when handling
the powder outside of a fume
hood or where dust formation

is possible.

Physical and Chemical Properties

The following table summarizes key quantitative data for Fmoc-D-isoleucine.
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Property Value

CAS Number 143688-83-9
Molecular Formula C21H23NO4

Molecular Weight 353.41 g/mol
Appearance White powder

Melting Point 146 - 152 °C

Purity >95% - >98.5%
Storage Temperature Refrigerate at 0 - 8 °C

Operational and Disposal Plans

A systematic approach to handling, from receipt to disposal, is critical for safety and
maintaining chemical purity.

Engineering Controls:
o Work in a well-ventilated area.

o Use process enclosures, local exhaust ventilation, or a fume hood to control airborne levels,
especially where dust may be generated.

Receiving and Storage Protocol:

e Upon receipt, inspect the container for any damage.

» Store the tightly closed container in a dry, cool, and well-ventilated place.
e For long-term storage, keep refrigerated at O - 8 °C.

Handling Protocol:

o Before use, allow the container to warm to room temperature to prevent moisture
condensation.
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» When weighing the compound, do so in a fume hood or a designated area with good
ventilation to minimize dust inhalation.

e Avoid creating dust.
e Avoid contact with skin, eyes, and clothing.

e When preparing solutions (e.g., dissolving in solvents like DMF), perform this task within a
fume hood.

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.
Spill and Disposal Protocol:

» Spills: In case of a spill, avoid dust formation. Sweep up the spilled solid material using
appropriate tools and place it into a suitable, closed container for disposal.

o Waste Disposal: Dispose of unused material and contaminated packaging in accordance
with federal, state, and local environmental regulations. Treat contaminated packaging as
you would the product itself.

» Glove Disposal: Dispose of contaminated gloves after use in accordance with good
laboratory practices and applicable laws.

First-Aid Measures
In case of accidental exposure, follow these first-aid procedures immediately.

¢ Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek medical attention.

o Skin Contact: Remove contaminated clothing. Wash the affected area immediately with soap

and plenty of water.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids.
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 Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person. Seek medical attention if symptoms occur.

Fmoc-D-isoleucine Safe Handling Workflow
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Caption: Workflow for the safe handling of Fmoc-D-isoleucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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